Hexasodium;hydroxy-[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungsten;hydroxy-[[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungstenio]oxy-dioxotungsten;tungsten;trihydroxide;hydrate

• CAS No.: 314075-43-9
• Product Name: Hexasodium;hydroxy-[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungsten;hydroxy-[[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungstenio]oxy-dioxotungsten;tungsten;trihydroxide;hydrate
• Molecular Formula: H8Na6O40W12
• Molecular Weight: 2992 g/mol
• IUPAC Name: hexasodium;hydroxy-[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungsten;hydroxy-[[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungstenio]oxy-dioxotungsten;tungsten;trihydroxide;hydrate
• Standard InChI: InChI=1S/6Na.7H2O.33O.12W/h;;;;;;7*1H2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/q6*+1;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;3*-1;;;;;;;;;;3*+1/p-6
• Standard InChIKey: ZHHYGMAYHOPMBY-UHFFFAOYSA-H
• SMILES: O.[OH-].[OH-].[OH-].O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)[O-].O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)[O-].O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[W]
• Canonical SMILES: O.[OH-].[OH-].[OH-].O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)[O-].O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)[O-].O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[W]
• Description: POM 1 is a polyoxometalate that inhibits ecto-nucleoside triphosphate diphosphohydrolase (NTPDase) 1 and 3 with Ki values of 2.58 and 3.26 µM, respectively. It demonstrates 10-fold lower inhibitory activity for NTPDase 2 (Ki = 28.8 µM) and does not inhibit P2Y12 receptors (Ki > 10 µM). Inhibition of ecto-NTPDases that are capable of hydrolyzing nucleoside tri- and diphosphates (i.e., ATP, ADP, UTP, or UDP) can result in a potentiation of purinergic signaling due to an increase in the extracellular nucleotide concentrations. This subtype-selective NTPase inhibitor has been used to investigate the mechanisms of purinergic signaling.
• Synonyms: Sodium Metatungstate;Sodium Polyoxotungstate
• Reference: 1.Müller, C.E.,Iqbal, J.,Baqi, Y., et al. Polyoxometalates--a new class of potent ecto-nucleoside triphosphate diphosphohydrolase (NTPDase) inhibitors. Bioorg. Med. Chem. Lett. 16(23), 5943-5947 (2006).
• PubChem Compound: 16212387
• Last Modified: Nov 11 2021